Cas no 1210708-61-4 (1-(3-Bromophenyl)propan-2-amine hydrochloride)

• Product Name: 1-(3-Bromophenyl)propan-2-amine hydrochloride
• CAS No: 1210708-61-4
• MF: C₉H₁₃BrClN
• MW: 250.563220739365
• MDL: MFCD13196245
• CID: 2162439
• PubChem ID: 45792489
• Update Time: 2025-07-22

1-(3-Bromophenyl)propan-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Bromoamphetamine hcl
• 3-Bromoamphetamine (hydrochloride)
• DL-3-Bromoamphetaminehydrochloride
• 1-(3-bromophenyl)propan-2-amine hydrochloride
• Z1259341031
• AS-66510
• SCHEMBL5234146
• 1210708-61-4
• 1-(3-bromophenyl)propan-2-amine;hydrochloride
• 1-(3-Bromophenyl)propan-2-amine HCl
• EN300-55624
• Y11543
• AKOS037646100
• DB-240860
• 1-(3-Bromophenyl)propan-2-amine hydrochloride

• MDL： MFCD13196245
• Inchi： 1S/C9H12BrN.ClH/c1-7(11)5-8-3-2-4-9(10)6-8;/h2-4,6-7H,5,11H2,1H3;1H
• InChI Key： KMTKDPOKDRPBLF-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CC(C)N.Cl

Computed Properties

• Exact Mass: 248.99199g/mol
• Monoisotopic Mass: 248.99199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

Additional information on 1-(3-Bromophenyl)propan-2-amine hydrochloride

Introduction to 1-(3-Bromophenyl)propan-2-amine hydrochloride (CAS No: 1210708-61-4)

1-(3-Bromophenyl)propan-2-amine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No) 1210708-61-4, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This compound belongs to the class of amine derivatives and has garnered attention due to its structural features and potential biological activities. The presence of a bromine substituent on the phenyl ring and the amine functional group on the propan-2-yl chain imparts unique chemical properties that make it a valuable scaffold for medicinal chemistry investigations.

The hydrochloride salt form of 1-(3-Bromophenyl)propan-2-amine hydrochloride enhances its solubility in aqueous solutions, which is a critical factor for its formulation in pharmaceutical applications. This solubility profile facilitates its use in various experimental settings, including in vitro assays and in vivo studies. The compound's molecular structure, characterized by a brominated aromatic ring connected to an amine-substituted aliphatic chain, suggests potential interactions with biological targets such as enzymes and receptors.

In recent years, there has been growing interest in exploring the pharmacological properties of aromatic amine derivatives. Specifically, compounds containing a bromine atom on the phenyl ring have been studied for their potential role in modulating neurological and inflammatory pathways. Research indicates that such structural motifs can influence the activity of neurotransmitter receptors and ion channels, making them promising candidates for therapeutic development.

One of the most compelling aspects of 1-(3-Bromophenyl)propan-2-amine hydrochloride is its versatility as a chemical probe. Its molecular framework allows for modifications at multiple positions, enabling chemists to fine-tune its biological activity. For instance, variations in the substitution pattern on the phenyl ring or the length and branching of the aliphatic chain can significantly alter its pharmacokinetic and pharmacodynamic profiles. This flexibility makes it an attractive scaffold for structure-activity relationship (SAR) studies aimed at identifying novel lead compounds.

Recent advancements in computational chemistry have further enhanced the utility of 1-(3-Bromophenyl)propan-2-amine hydrochloride. Molecular modeling techniques, such as docking simulations and quantum mechanical calculations, have been employed to predict how this compound interacts with biological targets at the atomic level. These studies have provided insights into its binding affinity and mechanism of action, which are crucial for designing more effective drugs.

The synthesis of 1-(3-Bromophenyl)propan-2-amine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Key synthetic steps include bromination of phenylacetonitrile followed by reduction to form the amine intermediate, which is then converted into its hydrochloride salt. Advances in synthetic methodologies have improved the efficiency and yield of these reactions, making it more feasible to produce this compound on a larger scale.

In clinical research, 1-(3-Bromophenyl)propan-2-amine hydrochloride has been investigated for its potential therapeutic applications. Preliminary studies suggest that it may exhibit anti-inflammatory and analgesic properties by modulating certain signaling pathways involved in pain perception and inflammation. Additionally, its structural similarity to known bioactive molecules has prompted researchers to explore its potential use in treating neurological disorders.

The safety profile of 1-(3-Bromophenyl)propan-2-amine hydrochloride is another critical aspect that has been examined. Acute toxicity studies have been conducted to assess its safety at various doses. These studies have provided valuable data on its metabolic stability and excretion pathways, which are essential for understanding how it behaves within the body. Furthermore, chronic toxicity assessments are being carried out to evaluate long-term exposure effects.

The regulatory landscape for compounds like 1-(3-Bromophenyl)propan-2-amine hydrochloride is governed by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). Compliance with regulatory guidelines ensures that these compounds are developed and tested responsibly, minimizing risks to human health while maximizing therapeutic benefits.

Future directions in research involving 1-(3-Bromophenyl)propan-2-amine hydrochloride include exploring its role in combination therapies. By pairing this compound with other bioactive agents, researchers aim to develop synergistic treatments that enhance efficacy while reducing side effects. Additionally, innovative drug delivery systems are being investigated to improve its bioavailability and targeted action.

The role of 1-(3-Bromophenyl)propan-2-amine hydrochloride in academic research cannot be overstated. It serves as a valuable tool for understanding fundamental biological processes and developing new therapeutic strategies. Its unique chemical properties make it an ideal candidate for interdisciplinary studies that bridge chemistry, biology, and medicine.

In conclusion,1-(3-Bromophenyl)propan-2-amine hydrochloride (CAS No: 1210708-61-4) is a multifaceted compound with significant potential in pharmaceutical research and development. Its structural features, synthetic accessibility, and biological activity make it a compelling subject for further investigation. As our understanding of its properties continues to grow, 1-(3-Bromophenyl)propan - 2 - amine hydrochloride is poised to play an important role in advancing therapeutic interventions across various medical disciplines.